Cas no 39149-36-5 (N-(1-Cyano-1-methylpropyl)benzamide)

• Product Name: N-(1-Cyano-1-methylpropyl)benzamide
• CAS No: 39149-36-5
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• MDL: MFCD12792873
• CID: 4777705
• PubChem ID: 569506
• Update Time: 2025-04-23

N-(1-Cyano-1-methylpropyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyano-1-methylpropyl)benzamide
• N-(2-cyanobutan-2-yl)benzamide
• 2-Benzamino-2-methylbutyronitrile
• NE28579
• N-(1-Cyano-1-methylpropyl)benzamide #
• Z979005422

• MDL： MFCD12792873
• Inchi： 1S/C12H14N2O/c1-3-12(2,9-13)14-11(15)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3,(H,14,15)
• InChI Key： XQDKNFBSPFTZJL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC(C#N)(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• XLogP3: 2.1
• Topological Polar Surface Area: 52.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(1-Cyano-1-methylpropyl)benzamide

N-(1-Cyano-1-methylpropyl)benzamide (CAS 39149-36-5): A Versatile Chemical Intermediate with Expanding Applications

N-(1-Cyano-1-methylpropyl)benzamide (CAS 39149-36-5) is a specialized organic compound that has gained significant attention in pharmaceutical research and fine chemical synthesis. This cyano-containing benzamide derivative features a unique molecular structure combining a benzamide moiety with a 1-cyano-1-methylpropyl substituent, making it valuable for various synthetic applications.

The compound's molecular formula C₁₂H₁₄N₂O and molecular weight of 202.25 g/mol position it as an important chemical building block. Researchers particularly value its nitrile functional group, which serves as a versatile handle for further chemical transformations. In drug discovery, N-(1-Cyano-1-methylpropyl)benzamide derivatives have shown potential as intermediates for bioactive molecules targeting various therapeutic areas.

Recent studies highlight the growing importance of CAS 39149-36-5 in the development of novel small molecule pharmaceuticals. Its structural features make it particularly useful in creating protein-protein interaction inhibitors, a hot topic in current drug discovery research. The compound's balanced lipophilicity (predicted logP ~1.8) and moderate molecular weight make it attractive for medicinal chemistry applications.

From a synthetic chemistry perspective, N-(1-Cyano-1-methylpropyl)benzamide synthesis typically involves the reaction of appropriately substituted benzoyl chloride with 2-amino-2-methylbutyronitrile. The process requires careful control of reaction conditions to optimize yield and purity. Analytical characterization by HPLC, NMR, and mass spectrometry confirms the identity and purity of the final product.

The compound's stability profile shows good thermal stability up to 150°C, making it suitable for various chemical processing conditions. Storage recommendations typically suggest keeping CAS 39149-36-5 in a cool, dry environment protected from moisture and strong light sources to maintain optimal stability over extended periods.

In material science applications, researchers are exploring N-(1-Cyano-1-methylpropyl)benzamide derivatives as potential monomers for specialty polymers. The nitrile group offers opportunities for polymerization or cross-linking reactions, while the benzamide moiety can contribute to material properties through hydrogen bonding interactions.

Market analysis indicates growing demand for high-purity CAS 39149-36-5, particularly from pharmaceutical and biotechnology sectors. Current production methods continue to evolve, with focus on green chemistry principles and process optimization to reduce environmental impact. Suppliers typically offer this compound in research quantities (100mg to 10g) with purity levels ranging from 95% to 99% by HPLC.

Safety considerations for handling N-(1-Cyano-1-methylpropyl)benzamide include standard laboratory precautions. While not classified as highly hazardous, appropriate personal protective equipment (gloves, safety glasses) is recommended when working with this compound. Material Safety Data Sheets (MSDS) provide detailed handling and disposal guidelines for this chemical.

Recent patent literature reveals increasing references to CAS 39149-36-5 in applications ranging from kinase inhibitors to polymer additives. This reflects the compound's versatility across multiple industries. Analytical methods for quality control continue to advance, with UPLC-MS becoming more common for purity assessment.

Future research directions for N-(1-Cyano-1-methylpropyl)benzamide include exploration of its potential in crystal engineering and as a ligand in coordination chemistry. The compound's ability to form hydrogen bonds makes it interesting for supramolecular chemistry applications. Researchers are also investigating its use in creating molecularly imprinted polymers for selective binding applications.

For synthetic chemists, CAS 39149-36-5 represents a valuable intermediate for creating more complex structures. The cyano group can be transformed into various functional groups including carboxylic acids, amides, and tetrazoles, significantly expanding its utility in multi-step syntheses. Recent publications demonstrate its use in creating novel heterocyclic compounds.

Quality specifications for commercial N-(1-Cyano-1-methylpropyl)benzamide typically include requirements for appearance (white to off-white crystalline powder), melting point range (typically 98-102°C), and residual solvent content. Advanced purification techniques such as recrystallization or column chromatography can achieve purity levels exceeding 99.5% for demanding applications.

From an environmental perspective, studies on CAS 39149-36-5 biodegradation and ecotoxicology are ongoing. Preliminary data suggest moderate persistence in aquatic environments, prompting recommendations for proper waste management. The compound's environmental fate and transport characteristics remain active areas of investigation.

In conclusion, N-(1-Cyano-1-methylpropyl)benzamide (CAS 39149-36-5) represents an important specialty chemical with diverse applications across pharmaceuticals, materials science, and chemical research. Its unique structural features and synthetic versatility ensure continued interest from both academic and industrial researchers. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly significant role in chemical innovation.